N-([2,3'-bipyridin]-4-ylmethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[(2-pyridin-3-ylpyridin-4-yl)methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C17H15N3OS/c21-17(10-15-4-2-8-22-15)20-11-13-5-7-19-16(9-13)14-3-1-6-18-12-14/h1-9,12H,10-11H2,(H,20,21)
• InChI Key: PYVJVPCNGSANRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC=CC(=C2)CNC(=O)CC3=CC=CS3
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

N-([2,3'-bipyridin]-4-ylmethyl)-2-(thiophen-2-yl)acetamide, also known as BTAA, is a chemical compound that has been widely used in scientific research. BTAA is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying various biological processes.

Scientific Research Applications

Drug Metabolism and Biological Activity

• Bioactive Metabolite Formation : A study demonstrated acetaminophen's metabolism into a bioactive metabolite, N-arachidonoylphenolamine (AM404), via fatty acid amide hydrolase-dependent arachidonic acid conjugation in the nervous system. This pathway suggests a novel drug metabolism mechanism that could be relevant for exploring the metabolic transformations of complex acetamides in biological systems (Högestätt et al., 2005).

Antimicrobial Activity

• Novel Sulphonamide Derivatives : Research on the synthesis of 2-bromo-N-(phenylsulfonyl)acetamide derivatives and their antimicrobial activity presents a framework for assessing the antimicrobial potential of acetamide derivatives. This study could guide investigations into the antimicrobial applications of N-([2,3'-bipyridin]-4-ylmethyl)-2-(thiophen-2-yl)acetamide (Fahim & Ismael, 2019).

Optoelectronic Properties

• Thiazole-based Polythiophenes : An exploration of thiazole-containing monomers for electrochemical polymerization and their optoelectronic properties suggests a pathway for utilizing thiophene derivatives in optoelectronic applications. Such research might provide insights into the electronic and photonic potential of related compounds (Camurlu & Guven, 2015).

Corrosion Inhibition

• Synthesis and Corrosion Inhibition : The synthesis and evaluation of new thiophene Schiff base derivatives as corrosion inhibitors illustrate the application of thiophene compounds in protecting metals against corrosion, highlighting a potential application area for thiophene-containing acetamides (Daoud et al., 2014).